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Compound of Interest |

3-amino-N-methyl-N-
Compound Name:

phenylpropanamide
CAS No.: 99169-48-9
Cat. No.: B2667395

Get Quote

3-amino-N-methyl-N-phenylpropanamide is a small molecule belonging to the class of
substituted propanamides. Its structure is characterized by a three-carbon propanamide
backbone with three key functional groups: a primary amino group at the C3 position, a methyl
group, and a phenyl group attached to the amide nitrogen.

The interest in such a molecule from a medicinal chemistry and drug development perspective
stems from the versatile pharmacological properties often associated with its constituent
moieties. The phenylpropanamine scaffold is a core component of many biologically active
compounds. The N-methylation and N-arylation of the amide can significantly influence the
molecule's pharmacokinetic and pharmacodynamic properties, such as metabolic stability,
receptor binding affinity, and membrane permeability.[1][2]

This guide will delve into the synthetic strategies that can be employed to construct this
molecule, drawing parallels with the synthesis of structurally similar compounds. It will also
explore the potential biological relevance of this chemical entity by examining the roles of its
key structural features in known bioactive molecules.
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Plausible Synthetic Pathways

While a specific, documented synthesis for 3-amino-N-methyl-N-phenylpropanamide is not
readily found, its structure lends itself to several logical retrosynthetic disconnections. A
common and effective approach would likely involve the formation of the amide bond as a key
step.

Retrosynthetic Analysis

A primary retrosynthetic disconnection can be made at the amide bond, leading to two key
precursors: 3-aminopropanoic acid (or a protected version) and N-methylaniline.
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G-aminopropanoic acid derivativa

3-amino-N-methyl-N-phenylpropanamide Amide bond disconnection

Y

N-methylaniline

Step 1: Protection

beta-Alanine Boc-Anhydride

Boc20, NaOH

Boc-beta-Alanine

N-methylaniline, DCC/DMAP

Step 2: Amide Coupling

Y
N-methylaniline Coupling Agent (Protected Produc)

TFA or HCI

Step 3: Deprotection
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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